2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-4,5,6-trimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C16H15ClN2S/c1-10-11(2)14(8-18)16(19-12(10)3)20-9-13-6-4-5-7-15(13)17/h4-7H,9H2,1-3H3
• InChI Key: XRZKTQGECISJLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=C1C)SCC2=CC=CC=C2Cl)C#N)C
• Molecular Formula: C16H15ClN2S
• Molecular Weight: 302.8 g/mol

Description

Synthesis Analysis

The synthesis of "2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile" and related compounds involves multiple steps, including reactions with thioureas and chloronicotinonitrile. For example, N,N'-Dimethylthiourea and tetrahydro-2-pyrimidinethiol react with 2-chloro-nicotinonitrile, leading to displacement of chlorine by nitrogen from the thioureas. This process results in secondary cyclizations that furnish new ring systems, demonstrating the compound's versatile reactivity and potential for generating novel heterocyclic structures (Coppola & Shapiro, 1981).

Molecular Structure Analysis

The molecular structure of derivatives of "2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile" and similar compounds has been characterized by various spectroscopic techniques. For instance, a novel thiophene-containing compound was synthesized and its structure determined by X-ray crystallography, illustrating the compound's stable geometry and potential for intramolecular interactions. This detailed structural analysis is crucial for understanding the compound's chemical behavior and reactivity (Mabkhot et al., 2016).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, highlighting its reactivity and potential for chemical modifications. For instance, reactions with nitrile oxides and other reagents have been investigated, leading to the formation of novel compounds with distinct structures and properties. These studies provide insights into the compound's chemical versatility and its potential as a precursor for synthesizing a wide range of chemical entities (Kandeel & Youssef, 2001).